4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide
Description
4-Fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide, also known as 4-Fluoro-N-propylbenzenesulfonamide (4-F-PBS), is a fluorinated organic compound that has been widely studied due to its potential applications in various scientific fields. This compound has been found to have a wide range of biological and pharmacological effects, including anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use in the synthesis of other compounds, such as pharmaceuticals, dyes, and agrochemicals.
Scientific Research Applications
- In a study, compounds related to 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide demonstrated anti-inflammatory and analgesic properties . Specifically, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide exhibited promising effects.
- Researchers have investigated the crystal structure of related compounds, providing insights into their three-dimensional arrangement and bonding patterns . Such studies contribute to our understanding of molecular interactions and can guide drug design.
- Derivatives of 4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide have been used in radiochemistry. For instance, 4-[18F]fluoro-N-methyl-N-(propyl-2-yn-1-yl)benzene sulfonamide serves as a reference compound for labeling studies . These compounds play a crucial role in positron emission tomography (PET) imaging.
- The broader field of materials science benefits from simulations. Researchers use atomistic simulations to understand the properties of materials, including those based on prop-2-en-1-one . These simulations aid in predicting behavior, stability, and performance.
Anti-Inflammatory and Analgesic Activities
Crystallography and Structural Studies
Radiochemistry and Imaging
Materials Simulation and Modeling
properties
IUPAC Name |
4-fluoro-N-prop-2-enylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2S/c1-2-7-11-14(12,13)9-5-3-8(10)4-6-9/h2-6,11H,1,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNIGIRUNVSLMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNS(=O)(=O)C1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(prop-2-en-1-yl)benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-methylbutanamide](/img/structure/B2486760.png)
![7-Fluoro-2-methyl-3-[[1-(oxan-3-ylmethyl)piperidin-4-yl]methyl]quinazolin-4-one](/img/structure/B2486761.png)
![[2-(4-Tert-butylphenoxy)phenyl]methanol](/img/structure/B2486769.png)
![3-(((6-methyl-3,4-dihydroquinolin-1(2H)-yl)sulfonyl)methyl)benzo[d]isoxazole](/img/structure/B2486773.png)
![methyl (1R,3R)-3-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylate](/img/no-structure.png)
